2-(2,4-dichlorophenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C18H14Cl2N4O2/c19-13-1-2-16(14(20)9-13)26-11-17(25)24-10-15-18(23-8-7-22-15)12-3-5-21-6-4-12/h1-9H,10-11H2,(H,24,25)
• InChI Key: SGBZNJCSHDJWPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)NCC2=NC=CN=C2C3=CC=NC=C3
• Molecular Formula: C18H14Cl2N4O2
• Molecular Weight: 389.2 g/mol
• CAS No.: 2097861-88-4

Description

2-(2,4-dichlorophenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide is a useful research compound. Its molecular formula is C18H14Cl2N4O2 and its molecular weight is 389.24. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Derivatives

The compound 2-(2,4-dichlorophenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide is involved in various synthetic pathways and derivatization processes. For instance, it can undergo nucleophilic replacement reactions, leading to the transformation of glucose derivatives into galactosamine derivatives, indicating its utility in the synthesis of complex sugars and potentially in drug synthesis (Hill & Hough, 1968). Additionally, it plays a role in the synthesis of novel pyridine and fused pyridine derivatives, which have shown antimicrobial and antioxidant activity, suggesting its importance in medicinal chemistry (Flefel et al., 2018).

Molecular Docking and Biological Screening

The compound has been used in molecular docking studies to screen for potential biological activity. For example, newly synthesized derivatives involving this compound have been subjected to in silico molecular docking screenings towards various target proteins, revealing moderate to good binding energies. This suggests its potential in the design of bioactive molecules (Flefel et al., 2018).

Antimicrobial Activity

Derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. These compounds, when tested, exhibited good antibacterial and antifungal activities, making them promising candidates for further development as antimicrobial agents (Hossan et al., 2012).

Crystal Structure Analysis

The crystal structure of derivatives containing the this compound moiety has been determined, providing insights into the molecular interactions and bonding patterns. Such studies are crucial for understanding the chemical behavior and potential applications of these compounds (Narayana et al., 2016).